Cas no 936356-72-8 (N-(4-Methyl-1-phenylpentan-2-yl)aniline)

• Product Name: N-(4-Methyl-1-phenylpentan-2-yl)aniline
• CAS No: 936356-72-8
• MF: C₁₈H₂₃N
• MW: 253.38192486763
• CID: 1085100
• PubChem ID: 16127217
• Update Time: 2025-04-20

N-(4-Methyl-1-phenylpentan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(4-Methyl-1-phenylpentan-2-yl)aniline
• (1-BENZYL-3-METHYLBUTYL)ANILINE
• N-(4-Methyl-1-phenyl-2-pentanyl)aniline
• 936356-72-8

• MDL： MFCD11707029
• Inchi： 1S/C18H23N/c1-15(2)13-18(14-16-9-5-3-6-10-16)19-17-11-7-4-8-12-17/h3-12,15,18-19H,13-14H2,1-2H3
• InChI Key： IWKQCNPHNGSIIT-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C(CC1C=CC=CC=1)CC(C)C

Computed Properties

• Exact Mass: 253.183049738g/mol
• Monoisotopic Mass: 253.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 12Ų